Cas no 2138150-85-1 (3-(1-Ethoxyethenyl)pyridin-2-amine)

3-(1-Ethoxyethenyl)pyridin-2-amine is a pyridine derivative featuring an ethoxyethenyl substituent at the 3-position and an amino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its functional groups enable selective modifications, making it valuable for constructing heterocyclic frameworks. The ethoxyethenyl moiety enhances reactivity in cross-coupling and cyclization reactions, while the amino group provides a handle for further derivatization. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its structural features make it a useful building block for researchers exploring novel bioactive molecules or advanced materials.
3-(1-Ethoxyethenyl)pyridin-2-amine structure
2138150-85-1 structure
Product Name:3-(1-Ethoxyethenyl)pyridin-2-amine
CAS No:2138150-85-1
MF:C9H12N2O
MW:164.204381942749
CID:5799937
PubChem ID:70338322
Update Time:2025-10-28

3-(1-Ethoxyethenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-803571
    • SCHEMBL8296523
    • 2138150-85-1
    • 3-(1-ethoxyethenyl)pyridin-2-amine
    • 3-(1-Ethoxyethenyl)pyridin-2-amine
    • Inchi: 1S/C9H12N2O/c1-3-12-7(2)8-5-4-6-11-9(8)10/h4-6H,2-3H2,1H3,(H2,10,11)
    • InChI Key: VFTCERCNBBTRHO-UHFFFAOYSA-N
    • SMILES: O(CC)C(=C)C1=CC=CN=C1N

Computed Properties

  • Exact Mass: 164.094963011g/mol
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 48.1Ų

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Additional information on 3-(1-Ethoxyethenyl)pyridin-2-amine

3-(1-Ethoxyethenyl)pyridin-2-amine: A Promising Compound in Medicinal Chemistry

3-(1-Ethoxyethenyl)pyridin-2-amine (CAS No. 2138150-85-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(1-Ethoxyethenyl)pyridin-2-amine is characterized by a pyridine ring substituted with an ethoxyethenyl group at the 3-position and an amino group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 3-(1-Ethoxyethenyl)pyridin-2-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia, reduce oxidative stress, and promote neurotrophic factor expression, thereby offering a promising approach for the management of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(1-Ethoxyethenyl)pyridin-2-amine has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that this compound could be developed into a novel therapeutic agent for treating inflammatory conditions.

The pharmacokinetic profile of 3-(1-Ethoxyethenyl)pyridin-2-amine is another important aspect that has been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. Its high bioavailability and low toxicity further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-Ethoxyethenyl)pyridin-2-amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its direct therapeutic applications, 3-(1-Ethoxyethenyl)pyridin-2-amine also holds promise as a lead compound for drug discovery. Its unique structure provides a valuable scaffold for the development of novel derivatives with enhanced biological activity and improved pharmacological properties. Ongoing research efforts are focused on optimizing the chemical structure through rational design and combinatorial synthesis techniques to identify more potent and selective analogs.

In conclusion, 3-(1-Ethoxyethenyl)pyridin-2-amine (CAS No. 2138150-85-1) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its neuroprotective and anti-inflammatory properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will undoubtedly shed more light on its full potential in improving human health.

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